Cas no 1005171-96-9 (6-chloro-4-(trifluoromethyl)pyridine-3-carbaldehyde)

6-Chloro-4-(trifluoromethyl)pyridine-3-carbaldehyde is a versatile heterocyclic building block widely used in pharmaceutical and agrochemical synthesis. Its key structural features include a reactive aldehyde group and electron-withdrawing substituents (chloro and trifluoromethyl), which enhance its utility in nucleophilic addition and condensation reactions. The trifluoromethyl group contributes to improved metabolic stability and lipophilicity in derived compounds, while the chloro substituent facilitates further functionalization. This compound is particularly valuable in the development of bioactive molecules, serving as an intermediate for herbicides, fungicides, and pharmaceuticals. Its high purity and well-defined reactivity make it a reliable choice for precision synthesis in research and industrial applications.

6-chloro-4-(trifluoromethyl)pyridine-3-carbaldehyde structure

1005171-96-9 structure

Product Name:6-chloro-4-(trifluoromethyl)pyridine-3-carbaldehyde

CAS No:1005171-96-9

MF:C₇H₃ClF₃NO

MW:209.553031206131

CID:1128148

PubChem ID:72212198

Update Time:2025-06-07

6-chloro-4-(trifluoromethyl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 6-chloro-4-(trifluoromethyl)pyridine-3-carbaldehyde
- 6-CHLORO-4-(TRIFLUOROMETHYL)NICOTINALDEHYDE
- PAGQSJGQXPGESR-UHFFFAOYSA-N
- 1005171-96-9
- AB67924
- BS-29903
- CS-0088884
- SCHEMBL3783458
- D74718
- Inchi： 1S/C7H3ClF3NO/c8-6-1-5(7(9,10)11)4(3-13)2-12-6/h1-3H
- InChI Key： PAGQSJGQXPGESR-UHFFFAOYSA-N
- SMILES： ClC1=CC(C(F)(F)F)=C(C=O)C=N1

Computed Properties

Exact Mass: 208.985526g/mol
Monoisotopic Mass: 208.985526g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 197
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 209.55g/mol
XLogP3: 2.2
Topological Polar Surface Area: 30Å²

6-chloro-4-(trifluoromethyl)pyridine-3-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1159524-250mg	6-Chloro-4-(trifluoromethyl)nicotinaldehyde	1005171-96-9	97%	250mg	￥3390	2023-04-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1159524-1g	6-Chloro-4-(trifluoromethyl)nicotinaldehyde	1005171-96-9	97%	1g	￥7095	2023-04-17
A2B Chem LLC	AI04937-250mg	6-Chloro-4-(trifluoromethyl)pyridine-3-carbaldehyde	1005171-96-9	97%	250mg	$249.00	2024-04-20
A2B Chem LLC	AI04937-1g	6-Chloro-4-(trifluoromethyl)pyridine-3-carbaldehyde	1005171-96-9	97%	1g	$510.00	2024-04-20
1PlusChem	1P00H9PL-1g	6-Chloro-4-(trifluoromethyl)pyridine-3-carbaldehyde	1005171-96-9	97%	1g	$670.00	2025-02-28
1PlusChem	1P00H9PL-250mg	6-Chloro-4-(trifluoromethyl)pyridine-3-carbaldehyde	1005171-96-9	97%	250mg	$328.00	2025-02-28